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  4. (3E,5E,9S,10S,12S,13S,14E,19S,20R)-4,19-Dimethyl-20-[(2R,3S)-3-[(1S)-1-methylbutyl]oxiranyl]-9,10,12
(3E,5E,9S,10S,12S,13S,14E,19S,20R)-4,19-Dimethyl-20-[(2R,3S)-3-[(1S)-1-methylbutyl]oxiranyl]-9,10,12 (3E,5E,9S,10S,12S,13S,14E,19S,20R)-4,19-Dimethyl-20-[(2R,3S)-3-[(1S)-1-methylbutyl]oxiranyl]-9,10,12
Brand Name: Vulcanchem
CAS No.: 106463-75-6
VCID: VC0217773
InChI: InChI=1S/C31H46O7/c1-8-11-21(5)29-31(38-29)30-22(6)16-18(2)13-10-15-24(32)27(35)23(7)28(36)26(34)20(4)14-9-12-19(3)17-25(33)37-30/h9-10,12,15,17,21-22,24,26-32,34-36H,2,4,7-8,11,13-14,16H2,1,3,5-6H3/b12-9-,15-10-,19-17-/t21-,22-,24-,26-,27-,28-,29-,30+,31+/m0/s1
SMILES: CCCC(C)C1C(O1)C2C(CC(=C)CC=CC(C(C(=C)C(C(C(=C)CC=CC(=CC(=O)O2)C)O)O)O)O)C
Molecular Formula: C7H6ClN3
Molecular Weight: 530.7 g/mol

(3E,5E,9S,10S,12S,13S,14E,19S,20R)-4,19-Dimethyl-20-[(2R,3S)-3-[(1S)-1-methylbutyl]oxiranyl]-9,10,12

CAS No.: 106463-75-6

Main Products

VCID: VC0217773

Molecular Formula: C7H6ClN3

Molecular Weight: 530.7 g/mol

(3E,5E,9S,10S,12S,13S,14E,19S,20R)-4,19-Dimethyl-20-[(2R,3S)-3-[(1S)-1-methylbutyl]oxiranyl]-9,10,12 - 106463-75-6

CAS No. 106463-75-6
Product Name (3E,5E,9S,10S,12S,13S,14E,19S,20R)-4,19-Dimethyl-20-[(2R,3S)-3-[(1S)-1-methylbutyl]oxiranyl]-9,10,12
Molecular Formula C7H6ClN3
Molecular Weight 530.7 g/mol
IUPAC Name (3Z,5Z,9S,10S,12S,13S,14Z,19S,20R)-9,10,12,13-tetrahydroxy-4,19-dimethyl-8,11,17-trimethylidene-20-[(2R,3S)-3-[(2S)-pentan-2-yl]oxiran-2-yl]-1-oxacycloicosa-3,5,14-trien-2-one
Standard InChI InChI=1S/C31H46O7/c1-8-11-21(5)29-31(38-29)30-22(6)16-18(2)13-10-15-24(32)27(35)23(7)28(36)26(34)20(4)14-9-12-19(3)17-25(33)37-30/h9-10,12,15,17,21-22,24,26-32,34-36H,2,4,7-8,11,13-14,16H2,1,3,5-6H3/b12-9-,15-10-,19-17-/t21-,22-,24-,26-,27-,28-,29-,30+,31+/m0/s1
Standard InChIKey NFOKXEYWZUZJRF-FMZZXDJESA-N
Isomeric SMILES CCC[C@H](C)[C@H]1[C@@H](O1)[C@H]2[C@H](CC(=C)C/C=C\[C@@H]([C@H](C(=C)[C@@H]([C@H](C(=C)C/C=C\C(=C/C(=O)O2)\C)O)O)O)O)C
SMILES CCCC(C)C1C(O1)C2C(CC(=C)CC=CC(C(C(=C)C(C(C(=C)CC=CC(=CC(=O)O2)C)O)O)O)O)C
Canonical SMILES CCCC(C)C1C(O1)C2C(CC(=C)CC=CC(C(C(=C)C(C(C(=C)CC=CC(=CC(=O)O2)C)O)O)O)O)C
Synonyms amphidinolide A
PubChem Compound 6442935
Last Modified Nov 11 2021
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